
Personal protective equipment for handling 5-
Ethylnon-2-en-1-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Ethylnon-2-en-1-ol

Cat. No.: B15176905 Get Quote

Essential Safety and Handling Guide for 5-
Ethylnon-2-en-1-ol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-Ethylnon-2-en-1-ol. It is intended for researchers, scientists, and

professionals in drug development to ensure safe laboratory practices.

Disclaimer: Specific safety data for 5-Ethylnon-2-en-1-ol is not readily available. The

quantitative data presented in this guide is for the closely related saturated compound, 5-Ethyl-

2-nonanol, and should be used as an estimation for safety planning.

Chemical Safety Data
The following table summarizes the known and estimated physicochemical and toxicological

properties of 5-Ethyl-2-nonanol, which can be used as a proxy for 5-Ethylnon-2-en-1-ol.
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Property Value Source

Molecular Formula C11H24O ECHEMI

Molecular Weight 172.31 g/mol ECHEMI

Boiling Point 225 °C ECHEMI[1]

Flash Point 99.2 °C ECHEMI[1]

Density (estimated) 0.8447 g/mL ChemicalBook[2], ECHEMI[1]

Vapor Pressure 0.02 mmHg at 25°C ECHEMI[1]

GHS Hazard Statement
H411: Toxic to aquatic life with

long lasting effects
ECHEMI[1]

Operational Plan for Safe Handling
Adherence to the following step-by-step operational plan is critical to minimize risks associated

with handling 5-Ethylnon-2-en-1-ol.

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure safety shower and eyewash stations are readily accessible and operational.

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use nitrile, chloroprene, or butyl rubber gloves. Inspect gloves for any signs

of degradation or puncture before use.

Body Protection: A standard laboratory coat is required. For tasks with a higher risk of

splashing, consider a chemically resistant apron or suit.

Footwear: Wear closed-toe shoes.
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3. Chemical Handling Procedure:

Before starting any work, ensure you have read and understood this safety guide.

Carefully inspect the container for any damage or leaks before opening.

When transferring the chemical, do so slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use.

Avoid contact with skin and eyes. In case of accidental contact, follow the first aid measures

outlined below.

Do not eat, drink, or smoke in the laboratory area.

4. First Aid Measures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek medical attention.

If inhaled: Move the person to fresh air and keep them in a position comfortable for

breathing.

If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Disposal Plan
Proper disposal of 5-Ethylnon-2-en-1-ol and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Collection:

Collect all waste containing 5-Ethylnon-2-en-1-ol in a dedicated, properly labeled, and

sealed hazardous waste container.
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The container should be compatible with the chemical.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the full chemical name: "5-
Ethylnon-2-en-1-ol".

Storage:

Store the hazardous waste container in a designated, well-ventilated, and secondary

containment area, away from incompatible materials.

Disposal:

Dispose of the hazardous waste through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal company.

Do not dispose of this chemical down the drain or in regular trash.

Experimental Workflow Diagram
The following diagram illustrates the logical workflow for the safe handling of 5-Ethylnon-2-en-
1-ol, from preparation to disposal.
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Preparation

Don Personal Protective Equipment (PPE)
- Goggles
- Gloves

- Lab Coat

1. Safety First

Chemical Handling
- Work in fume hood
- Inspect container
- Careful transfer

2. Proceed to Handling

Experimental Use

3. Perform Experiment

Spill Response

In case of spill

In case of spill

Waste Collection
- Segregate waste

- Use labeled, sealed container

4. Generate Waste

Contain and collect

Decontamination
- Clean work area

- Remove PPE

5. After Waste Collection

Disposal
- Store in designated area
- Contact EHS for pickup

6. Final Disposal Step

End of Process

Click to download full resolution via product page

Workflow for Safe Handling of 5-Ethylnon-2-en-1-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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